Cas no 84249-39-8 ((S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine)
84249-39-8 structure
Product Name:(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine
CAS No:84249-39-8
MF:C13H13N3O2
MW:243.261222600937
MDL:MFCD00145247
CID:733808
PubChem ID:87572962
Update Time:2024-10-26
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinamine,5-nitro-N-[(1S)-1-phenylethyl]-
- (S)-(-)-2-(alpha-Methylbenzylamino)-5-nitropyridine
- 2-Pyridinamine, 5-nitro-N-(1-phenylethyl)-, (S)- (ZCI)
- 5-Nitro-N-[(1S)-1-phenylethyl]-2-pyridinamine (ACI)
- (-)-2-(α-Methylbenzylamino)-5-nitropyridine
- MBANP
- (S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine
- RAKMWGKBCDCUDX-JTQLQIEISA-N
- AKOS015840308
- MFCD00145247
- (s)-2-(alpha-methylbenzylamino)-5-nitropyridine
- SCHEMBL15022761
- 84249-39-8
- M0985
- (S)-(-)-2-(
- 5-Nitro-N-[(1S)-1-phenylethyl]pyridin-2-amine
- AS-66180
- methylbenzylaminonitropyridine (MBANP)
- Methylbenzylaminonitropyridine; 99%
- A-Methylbenzylamino)-5-nitropyridine
- W17512
- (S)-5-Nitro-N-(1-phenylethyl)pyridin-2-amine
- DTXSID50651980
- CS-W012752
-
- MDL： MFCD00145247
- Inchi： 1S/C13H13N3O2/c1-10(11-5-3-2-4-6-11)15-13-8-7-12(9-14-13)16(17)18/h2-10H,1H3,(H,14,15)/t10-/m0/s1
- InChI Key： RAKMWGKBCDCUDX-JTQLQIEISA-N
- SMILES： [C@@H](C1C=CC=CC=1)(C)NC1N=CC([N+](=O)[O-])=CC=1
Computed Properties
- Exact Mass: 243.100776666g/mol
- Monoisotopic Mass: 243.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Melting Point: 83 °C
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M134749-1g |
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine |
84249-39-8 | 98% | 1g |
¥257.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M134749-250mg |
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine |
84249-39-8 | 98% | 250mg |
¥95.90 | 2023-09-02 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M134749-5g |
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine |
84249-39-8 | 98% | 5g |
¥1028.90 | 2023-09-02 | |
| Chemenu | CM366727-1g |
(S)-(-)-2-(Alpha-methylbenzylamino)-5-nitropyridine |
84249-39-8 | 95% | 1g |
$75 | 2022-06-10 | |
| Chemenu | CM366727-5g |
(S)-(-)-2-(Alpha-methylbenzylamino)-5-nitropyridine |
84249-39-8 | 95% | 5g |
$248 | 2022-06-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M69040-5g |
(S)-5-Nitro-N-(1-phenylethyl)pyridin-2-amine |
84249-39-8 | 5g |
¥5818.0 | 2021-09-04 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M69040-1g |
(S)-5-Nitro-N-(1-phenylethyl)pyridin-2-amine |
84249-39-8 | 1g |
¥1668.0 | 2021-09-04 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028947-1g |
Methylbenzylaminonitropyridine; 99%,99% |
84249-39-8 | 99% | 1g |
￥1666 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R028947-5g |
Methylbenzylaminonitropyridine; 99%,99% |
84249-39-8 | 99% | 5g |
￥5818 | 2024-05-21 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S862351-1g |
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine |
84249-39-8 | ≥99%(T) | 1g |
572.00 | 2021-05-17 |
(S)-(-)-2-(α-Methylbenzylamino)-5-nitropyridine Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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